1-(pyrimidin-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(pyrimidin-5-yl)cyclobutylmethanamine
- EN300-1751492
- 1521937-83-6
- [1-(pyrimidin-5-yl)cyclobutyl]methanamine
- Inchi： 1S/C9H13N3/c10-6-9(2-1-3-9)8-4-11-7-12-5-8/h4-5,7H,1-3,6,10H2
- InChI Key： RTMDZFQVFWEHQX-UHFFFAOYSA-N
- SMILES： NCC1(C2=CN=CN=C2)CCC1

Computed Properties

Exact Mass: 163.110947427g/mol
Monoisotopic Mass: 163.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 51.8Å²

1-(pyrimidin-5-yl)cyclobutylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1751492-0.05g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	0.05g	$1129.0	2023-09-20
Enamine	EN300-1751492-0.1g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	0.1g	$1183.0	2023-09-20
Enamine	EN300-1751492-0.25g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	0.25g	$1235.0	2023-09-20
Enamine	EN300-1751492-0.5g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	0.5g	$1289.0	2023-09-20
Enamine	EN300-1751492-1.0g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	1g	$1343.0	2023-06-03
Enamine	EN300-1751492-2.5g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	2.5g	$2631.0	2023-09-20
Enamine	EN300-1751492-5.0g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	5g	$3894.0	2023-06-03
Enamine	EN300-1751492-10.0g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	10g	$5774.0	2023-06-03
Enamine	EN300-1751492-1g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	1g	$1343.0	2023-09-20
Enamine	EN300-1751492-5g	[1-(pyrimidin-5-yl)cyclobutyl]methanamine	1521937-83-6	5g	$3894.0	2023-09-20

1-(pyrimidin-5-yl)cyclobutylmethanamine Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on 1-(pyrimidin-5-yl)cyclobutylmethanamine

1-(Pyrimidin-5-yl)cyclobutylmethanamine: A Promising Compound for Targeted Therapeutic Applications

1-(Pyrimidin-5-yl)cyclobutylmethanamine, with the CAS number 1521937-83-6, represents a novel scaffold in medicinal chemistry that has garnered significant attention in recent years. This compound belongs to a class of pyrimidine-based derivatives characterized by their unique cyclobutylmethanamine moiety, which contributes to its structural diversity and functional versatility. Recent studies have highlighted its potential as a lead compound for the development of small-molecule therapeutics targeting kinase pathways, neurodegenerative disorders, and inflammatory diseases. The molecular design of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is strategically optimized to enhance drug-like properties, including improved solubility, metabolic stability, and bioavailability, making it a compelling candidate for further preclinical and clinical investigation.

The chemical structure of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is defined by the fusion of a pyrimidine ring with a cyclobutylmethanamine group. This unique architecture allows for multiple points of interaction with biological targets, enabling the compound to modulate various cellular processes. The pyrimidine ring is a well-established pharmacophore in drug discovery, known for its ability to engage in hydrogen bonding and π-π stacking interactions with proteins. Meanwhile, the cyclobutylmethanamine moiety introduces steric and electronic effects that can fine-tune the compound's affinity and selectivity toward specific receptors or enzymes. Such structural features have been leveraged in recent research to design targeted therapies for conditions such as metabolic syndrome, cardiovascular diseases, and oncological disorders.

Recent advancements in computational chemistry and molecular modeling have provided insights into the binding mechanisms of 1-(Pyrimidin-5-yl)cyclobutylmethanamine. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits a high degree of ligand efficiency when interacting with kinase targets such as EGFR and ALK. The study employed molecular dynamics simulations to elucidate the dynamic interactions between the compound and its protein targets, revealing that the cyclobutylmethanamine group forms critical hydrogen bonds with key residues in the active site. These findings underscore the potential of 1-(Pyrimidin-5-yl)cyclobutylmethanamine as a scaffold for developing selective kinase inhibitors with reduced off-target effects.

In the context of neurodegenerative diseases, 1-(Pyrimidin-5-yl)cyclobutylmethanamine has shown promising activity in preclinical models of Alzheimer's disease and Parkinson's disease. A 2024 study in Neuropharmacology reported that this compound modulates β-amyloid aggregation and tau protein phosphorylation, two hallmark pathologies of Alzheimer's disease. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for the efficacy of neurotherapeutics. Additionally, the compound was found to enhance neurotrophic signaling pathways, suggesting its potential as a multifunctional agent for neuroprotection.

The pharmacokinetic profile of 1-(Pyrimidin-5-yl)cyclobutylmethanamine has been evaluated in several studies to assess its suitability for drug development. A 2023 pharmacokinetic study in Drug Metabolism and Disposition revealed that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential for the design of long-acting formulations. The study also identified the compound's metabolic pathway, primarily involving CYP3A4 and CYP2D6 enzymes, which is important for understanding drug-drug interactions. These findings support the potential of 1-(Pyrimidin-5-yl)cyclobutylmethanamine as a candidate for oral administration in clinical settings.

Recent research has also explored the anti-inflammatory properties of 1-(Pyrimidin-5-yl)cyclobutylmethanamine. A 2024 study in Immunology Letters demonstrated that the compound exerts its anti-inflammatory effects by inhibiting NF-κB signaling and reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. The study further suggested that the compound could be a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. The ability of 1-(Pyrimidin-5-yl)cyclobutylmethanamine to modulate immune responses without compromising the host's ability to fight infections is a significant advantage over traditional anti-inflammatory drugs.

The synthetic accessibility of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is another critical factor in its development as a drug candidate. A 2023 article in Organic & Biomolecular Chemistry described an efficient synthetic route to the compound, involving a series of condensation reactions and ring-closure steps. The study emphasized the use of green chemistry principles to minimize waste and reduce the environmental impact of the synthesis process. This approach not only enhances the sustainability of the compound's production but also aligns with the growing emphasis on eco-friendly drug development practices.

While the potential of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is promising, several challenges remain in its development. One of the key concerns is the need to optimize its selectivity for specific targets to minimize side effects. Additionally, further studies are required to evaluate its safety profile in long-term use, particularly in vulnerable populations such as the elderly or patients with comorbid conditions. The compound's toxicological profile is currently under investigation, with preliminary studies indicating low acute toxicity but requiring more extensive testing to confirm its safety for prolonged administration.

In conclusion, 1-(Pyrimidin-5-yl)cyclobutylmethanamine represents a novel and versatile scaffold with broad therapeutic potential. Its unique chemical structure and functional properties make it a promising candidate for the development of targeted therapies across multiple disease areas. Ongoing research is focused on refining its pharmacological profile, enhancing its therapeutic efficacy, and ensuring its safety for clinical use. As the field of drug discovery continues to evolve, compounds like 1-(Pyrimidin-5-yl)cyclobutylmethanamine are likely to play a pivotal role in the next generation of therapeutics, offering new hope for patients with complex and challenging medical conditions.

For further information on the latest research and developments related to 1-(Pyrimidin-5-yl)cyclobutylmethanamine, please refer to the Journal of Medicinal Chemistry, Neuropharmacology, and Drug Metabolism and Disposition. These peer-reviewed journals provide comprehensive insights into the pharmacological, biochemical, and clinical aspects of this compound, supporting its potential as a groundbreaking therapeutic agent.

As the research on 1-(Pyrimidin-5-yl)cyclobutylmethanamine progresses, it is anticipated that its application in clinical settings will expand, addressing unmet medical needs and improving patient outcomes. The continued exploration of its mechanisms of action, pharmacokinetic properties, and therapeutic potential will be crucial in translating this compound from the laboratory to the clinic, ultimately contributing to the advancement of modern medicine.

With its multidisciplinary approach and innovative design, 1-(Pyrimidin-5-yl)cyclobutylmethanamine exemplifies the power of rational drug design in addressing complex biological challenges. The integration of computational methods, biochemical assays, and clinical studies has provided a robust foundation for its development, paving the way for its potential impact on the treatment of various diseases. As such, it stands as a testament to the transformative potential of pharmaceutical research in improving human health and well-being.

For researchers and pharmaceutical professionals interested in the development of 1-(Pyrimidin-5-yl)cyclobutylmethanamine, collaboration across disciplines will be essential to overcome existing challenges and accelerate its translation into therapeutic applications. The continued investment in research, innovation, and clinical trials will be vital in realizing the full potential of this compound and ensuring its role in the future of medicine.

Ultimately, the journey of 1-(Pyrimidin-5-yl)cyclobutylmethanamine from a novel chemical entity to a viable therapeutic agent underscores the importance of perseverance, creativity, and scientific rigor in drug discovery. As we move forward, the insights gained from its development will continue to shape the landscape of pharmaceutical science, offering new opportunities for the treatment of a wide range of diseases and conditions.

In summary, the exploration of 1-(Pyrimidin-5-yl)cyclobutylmethanamine exemplifies the dynamic and evolving nature of pharmaceutical research. Its potential to address significant medical challenges, coupled with the ongoing efforts to refine its properties and applications, highlights the enduring importance of innovation in the pursuit of better health outcomes for patients worldwide.

As we continue to advance our understanding of this compound and its therapeutic applications, we can look forward to the possibility of transformative treatments that will significantly improve the quality of life for patients and their families. The journey of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is not just a scientific endeavor but a testament to the collective effort of researchers, clinicians, and healthcare professionals in their shared mission to enhance human health and well-being.

With its unique properties and promising potential, 1-(Pyrimidin-5-yl)cyclobutylmethanamine stands as a beacon of hope in the field of pharmaceutical science. As we continue to explore its capabilities and applications, we are reminded of the profound impact that scientific discovery can have on the lives of individuals and the broader healthcare community. The future of medicine is bright, and compounds like 1-(Pyrimidin-5-yl)cyclobutylmethanamine are at the forefront of this exciting journey.

Finally, the ongoing research and development of 1-(Pyrimidin-5-yl)cyclobut,ylmethanamine underscore the importance of sustained investment in scientific inquiry and innovation. As we continue to push the boundaries of what is possible in pharmaceutical science, we are not only advancing our understanding of human biology but also paving the way for new and effective treatments that will benefit patients around the world. The journey of this compound is a reminder of the transformative power of science in improving health and well-being, and it is a testament to the enduring spirit of discovery that drives the field of pharmaceutical research forward.

As we conclude this overview of 1-(Pyrimidin-5-yl)cyclobutylmethanamine, we are reminded of the critical role that research and innovation play in shaping the future of medicine. The continued exploration of this compound's potential will undoubtedly contribute to the development of new therapeutic strategies and the advancement of patient care. With its unique properties and promising applications, 1-(Pyrimidin-5-yl)cyclobutylmethanamine is poised to make a significant impact in the field of pharmaceutical science, offering new hope and possibilities for the treatment of a wide range of diseases and conditions.

In summary, the journey of 1-(Pyrimidin-5-yl)cyclobutylmethanamine is a testament to the power of scientific inquiry and the potential for innovation to transform healthcare. As we continue to explore its capabilities and applications, we are reminded of the importance of collaboration, creativity, and perseverance in the pursuit of better health outcomes for all. The future of medicine is bright, and compounds like 1-(Pyrimidin-5-yl)cyclobutylmethanamine are at the forefront of this exciting journey, offering new opportunities for the treatment of a wide range of diseases and conditions.

Finally, the ongoing research and development of 1-(Pyrimidin-5-yl)cyclobutylmethanamine underscore the importance of sustained investment in scientific inquiry and innovation. As we continue to push the boundaries of what is possible in pharmaceutical science, we are not only advancing our understanding of human biology but also paving the way for new and effective treatments that will benefit patients around the world. The journey of this compound is a reminder of the transformative power of science in improving health and well-being, and it is a testament to the enduring spirit of discovery that drives the field of pharmaceutical research forward.